Cas no 339549-53-0 (Acetonitrile,2-(7-methoxy-3(2H)-benzofuranylidene)-)

• Product Name: Acetonitrile,2-(7-methoxy-3(2H)-benzofuranylidene)-
• CAS No: 339549-53-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 302128
• PubChem ID: 15618726
• Update Time: 2025-04-19

Acetonitrile,2-(7-methoxy-3(2H)-benzofuranylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(7-methoxy-3(2H)-benzofuranylidene)-
• Acetonitrile,(7-methoxy-3(2H)-benzofuranylidene)- (9CI)
• ACETONITRILE,(7-METHOXY-3(2H)-BENZOFURANYLIDENE)-
• 339549-53-0

• Inchi： 1S/C11H9NO2/c1-13-10-4-2-3-9-8(5-6-12)7-14-11(9)10/h2-5H,7H2,1H3/b8-5-
• InChI Key： ACWXQCUOWXLDFU-YVMONPNESA-N
• SMILES： O1C/C(=C/C#N)/C2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25